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Compound of Interest

Compound Name: (-)-Fucose-13C

Cat. No.: B12060246 Get Quote

Essential Safety and Handling Guide for (-)-
Fucose-13C
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling (-)-Fucose-13C, a stable isotope-labeled compound. Adherence to these procedures

will minimize risk and ensure proper disposal.

(-)-Fucose-13C, a non-radioactive isotopically labeled sugar, is handled similarly to its

unlabeled counterpart, L-(-)-Fucose. While not classified as a hazardous substance, proper

personal protective equipment (PPE) and handling protocols are necessary to ensure a safe

laboratory environment.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

(-)-Fucose-13C in a laboratory setting.
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PPE Category Item Specification Purpose

Eye Protection Safety Glasses ANSI Z87.1-compliant

Protects eyes from

airborne particles and

accidental splashes.

[2]

Hand Protection Disposable Gloves Nitrile or latex

Prevents direct skin

contact with the

chemical.

Body Protection Laboratory Coat Standard
Protects skin and

clothing from spills.

Respiratory Not generally required

Use in a well-

ventilated area. A dust

mask may be used for

large quantities.

Minimizes inhalation

of the powder,

particularly when

handling bulk

amounts.

Operational Plan: Step-by-Step Handling Procedure
Following a systematic workflow is crucial for the safe handling of any chemical.

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that all

necessary PPE is readily available and in good condition.

Weighing and Aliquoting:

Perform these tasks in a designated area, such as a weighing station or a chemical fume

hood, to contain any airborne powder.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Avoid creating dust. If the powder is fine, handle it gently.

Dissolving:
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When preparing solutions, add the solid (-)-Fucose-13C to the solvent slowly to prevent

splashing.

If the solvent is volatile, perform this step in a fume hood.

Post-Handling:

After handling, thoroughly clean all equipment and the work surface.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.

Disposal Plan
Stable isotope-labeled compounds like (-)-Fucose-13C are not radioactive and do not require

special disposal procedures associated with radioactive waste.[3][4]

Waste Segregation: Dispose of (-)-Fucose-13C waste in a container designated for non-

hazardous chemical waste. Do not mix with general laboratory trash unless institutional

policy permits.

Container Labeling: Clearly label the waste container with its contents, including the name of

the chemical.

Institutional Guidelines: Always follow your institution's specific guidelines for chemical waste

disposal. Consult with your Environmental Health and Safety (EH&S) department for

clarification.

Workflow for Safe Handling of (-)-Fucose-13C

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12060246?utm_src=pdf-body
https://www.benchchem.com/product/b12060246?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b12060246?utm_src=pdf-body
https://www.benchchem.com/product/b12060246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of (-)-Fucose-13C

1. Preparation

2. Handling

3. Post-Handling & Disposal
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Caption: This diagram outlines the key steps for the safe handling of (-)-Fucose-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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